(R)-2,3-Bis(hexadecyloxy)-1-propanol
Overview
Description
(R)-2,3-Bis(hexadecyloxy)-1-propanol is a useful research compound. Its molecular formula is C35H72O3 and its molecular weight is 540.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Ligands
(R)-2,3-Bis(hexadecyloxy)-1-propanol has been utilized in synthesizing novel chiral macrocyclic ONNO-type ligands. These ligands, characterized by various spectroscopic methods, have applications in asymmetric transfer hydrogenation, demonstrating high chemical yields and enantioselectivities in the conversion of aromatic ketones to optically active alcohols (Chen, Xing, Zhang, & Gao, 2007).
Bacterial Metabolism of Bisphenol A
In a study on the metabolism of Bisphenol A (BPA) by aerobic bacteria, products similar to this compound were identified. The research highlighted the metabolic pathways involving oxidation and rearrangement processes leading to various methyl-hydroxylated propanol derivatives (Spivack, Leib, & Lobos, 1994).
Synthesis and Evaluation of Radioligands
In radiopharmaceutical research, analogs of this compound, such as bisoprolol, were synthesized and evaluated as potential beta-adrenergic agents. These compounds were labeled with carbon-11 and explored as tracers for assessing beta-adrenoceptor subtypes in medical imaging techniques like positron emission tomography (Soloviev et al., 2001).
Development of Stereoselective Routes
The compound has been used in research to develop stereoselective routes for synthesizing alkenyltrimethylsilanes, a key step in organic synthesis. This research offers moderate to good yields of 2-alkenyltrimethylsilanes, showcasing the versatility of this compound in synthetic chemistry (Shimizu, Shibata, & Tsuno, 1985).
High Throughput Screening in Asymmetric Hydrogenation
In the field of catalysis, derivatives of this compound were involved in high-throughput screening for catalysts used in the asymmetric transfer hydrogenation of heteroaromatic ketones. This research is significant for pharmaceutical synthesis, including the production of antidepressant drugs (Buitrago et al., 2012).
Properties
IUPAC Name |
(2R)-2,3-dihexadecoxypropan-1-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H72O3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-37-34-35(33-36)38-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-36H,3-34H2,1-2H3/t35-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQDJMFFVPVZWNK-PGUFJCEWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCOCC(CO)OCCCCCCCCCCCCCCCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCCCCCCCOC[C@@H](CO)OCCCCCCCCCCCCCCCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H72O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
540.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1070-08-2 | |
Record name | (2R)-2,3-Bis(hexadecyloxy)-1-propanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1070-08-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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